Manganese carbide (Mn3C)
Overview
Description
Manganese carbide (Mn3C) is a binary compound composed of manganese and carbon. It is a hard, brittle material that is used in a variety of applications, including cutting tools, wear-resistant coatings, and electronic devices. The synthesis of Mn3C is a complex process that requires precise control over the reaction conditions. In recent years, there has been a growing interest in the scientific research application of Mn3C due to its unique properties and potential for use in various fields.
Scientific Research Applications
Catalytic Applications
Manganese carbide (Mn3C) has been identified as a crucial component in catalytic processes. A study highlighted the use of manganese-modified Fe3O4 microsphere catalysts, where manganese significantly contributed to the conversion of syngas to light olefins, revealing the potential of Mn3C in enhancing catalytic efficiency (Liu, Chen, Bao, & Zhang, 2015).
Material Properties and Thermodynamics
The thermodynamics and phase equilibria of the Mn-C system have been extensively studied. A paper by Djurovic et al. (2010) used the CALPHAD method to assess the system, providing insights into the behavior and properties of manganese carbides, including Mn3C (Djurovic, Hallstedt, Appen, & Dronskowski, 2010).
Energy Storage and Electrochemistry
Mn3C plays a pivotal role in enhancing the electrochemical performance of energy storage systems. Research on manganese oxide nanoneedle/carbide-derived carbon composite electrodes for supercapacitors showed significant improvements in specific capacitance and energy density, demonstrating Mn3C's potential in high-performance energy storage solutions (Sun, Pan, Yan, Wei, Zhong, & Cheng, 2019).
Industrial Applications and Material Engineering
Manganese carbides are integral to the manufacturing and engineering of advanced materials. A review on Hadfield manganese steel outlined the role of Mn3C in achieving optimal material properties, such as wear resistance and structural integrity (Sabzi & Farzam, 2019).
Nanotechnology and Advanced Materials
The encapsulation of manganese carbides within carbon nanotubes has been explored, revealing unique features like tube distortion and the formation of various types of carbides, including Mn3C. This research sheds light on the potential of Mn3C in developing advanced nanomaterials (Liu & Cowley, 1995).
properties
IUPAC Name |
manganese;methane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4.3Mn/h1H4;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNEJHSLIASMDPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.[Mn].[Mn].[Mn] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4Mn3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30923718 |
Source
|
| Record name | Manganese--methane (3/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30923718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.857 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Manganese carbide (Mn3C) | |
CAS RN |
12121-90-3 |
Source
|
| Record name | Manganese carbide (Mn3C) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012121903 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Manganese carbide (Mn3C) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Manganese--methane (3/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30923718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trimanganese carbide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.968 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3aR,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine](/img/structure/B162304.png)
